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Compound of Interest

Compound Name: Silver phosphide

Cat. No.: B1148178

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of silver phosphide (AgsP), a binary
inorganic compound. It details the compound's fundamental chemical properties, including its
molecular formula and molar mass, and presents a detailed experimental protocol for its
synthesis.

Core Compound Data: Silver Phosphide

Silver phosphide is composed of silver (Ag) and phosphorus (P). The quantitative details of
this compound are summarized below for clarity and quick reference.

Property Value Reference
Molecular Formula AgsP [11[2]
IUPAC Name Trisilver(l) phosphide [2]

Molar Mass 354.58 g/mol

Note: The molar mass is calculated using the atomic weights of silver (107.87 g/mol ) and
phosphorus (30.97 g/mol ).
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Synthesis of Silver Phosphide: An Experimental
Protocol

Silver phosphide can be synthesized via several methods, including the direct combination of
the elements at high temperatures and the reduction of silver salts in the presence of a
phosphorus source.[3] A common and effective laboratory-scale method involves the reaction
of a soluble silver salt, such as silver nitrate, with phosphine gas.[3][4] This reaction results in
the precipitation of silver phosphide.

Reaction Equation:
3AgNOs(aq) + PHs3(g) — AgsP(s) + 3HNOs(aq)

Materials and Equipment:
 Silver nitrate (AgNO3)

» Deionized water

¢ Phosphine gas (PHs) source

o Reaction flask (e.g., a three-neck round-bottom flask)
e Gas inlet tube

 Stirring apparatus (magnetic stirrer and stir bar)

« Filtration apparatus (e.g., Buchner funnel and flask)

e Drying oven

Fume hood

Experimental Procedure:

o Preparation of Silver Nitrate Solution: Prepare an aqueous solution of silver nitrate (AgNOs)
of the desired concentration in the reaction flask.
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» Setup: Place the reaction flask in a fume hood and set it upon a magnetic stirrer with a stir
bar inside. Insert a gas inlet tube into one of the necks of the flask, ensuring its end is below
the surface of the silver nitrate solution.

o Reaction: While stirring the solution, carefully bubble phosphine gas (PHs) through the silver
nitrate solution.

o Precipitation: As the phosphine gas reacts with the silver nitrate, a precipitate of silver
phosphide (AgsP) will form.[4][5]

o Completion: Continue bubbling the gas through the solution until the precipitation appears to
be complete.

e |solation: Turn off the phosphine gas flow and remove the gas inlet tube. Isolate the silver
phosphide precipitate from the solution by vacuum filtration.

o Washing: Wash the precipitate with deionized water to remove any unreacted silver nitrate
and nitric acid byproduct.

e Drying: Dry the collected silver phosphide in a drying oven at a suitable temperature to
remove residual water.

Safety Precaution: Phosphine is a toxic and flammable gas. This procedure must be performed
by trained personnel in a well-ventilated fume hood.

Experimental Workflow: Synthesis of Silver
Phosphide

The following diagram illustrates the key stages in the synthesis of silver phosphide via the
precipitation method described above.
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Experimental Workflow for AgsP Synthesis
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Caption: Workflow for the synthesis of silver phosphide.

Logical Relationship of Silver Phosphide
Components

The diagram below outlines the basic structural relationship of the elements within silver
phosphide, starting from the constituent ions.
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Formation of Silver Phosphide (AgsP)

Silver lon (Ag™) Phosphide lon (P37)

Silver Phosphide (AgsP)
(Neutral Compound)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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